
Phenkapton historical use and application

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Phenkapton

CAS No.: 2275-14-1
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Get Quote

Phenkapton Technical Overview

Phenkapton is an organophosphate insecticide and acaricide that was historically used to control pests like

red spider mites, thrips, and mealybugs on crops such as fruit, vegetables, and cotton [1]. Its use has been

discontinued and it is not approved under current EC regulations [1].

The compound acts as an acetylcholinesterase (AChE) inhibitor, belonging to the IRAC insecticide

resistance class 1B [1]. By inhibiting the AChE enzyme, it prevents the breakdown of acetylcholine in the

synaptic cleft, leading to sustained nerve excitation, paralysis, and death in target insects and mites. The

following diagram illustrates this mode of action.
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Chemical Properties and Environmental Fate

The table below summarizes key physicochemical data for Phenkapton [1].
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Property Value Classification

Chemical Formula C₁₁H₁₅Cl₂O₂PS₃ [1] --

Molecular Mass 377.31 g/mol [1] --

IUPAC Name S-2,5-dichlorophenylthiomethyl O,O-diethyl
phosphorodithioate [1]

--

CAS RN 2275-14-1 [1] --

Water Solubility 0.044 mg/L (at 20 °C, pH 7) [1] Low

Octanol-Water Partition
Coefficient (Log P)

5.84 [1] High

Bio-concentration Factor (BCF) Cannot be calculated [1] --

Mammalian Acute Oral LD₅₀ 44 mg/kg [1] High toxicity

Status Obsolete, not approved [1] --

Ecotoxicological Profile and Regulatory Status

Phenkapton presents significant environmental and toxicological concerns [1]:

High mammalian toxicity, with an acute oral LD₅₀ of 44 mg/kg [1].

High potential for bioaccumulation, indicated by its high Log P value of 5.84 [1].
It is classified as a "forever chemical" under environmental hazard rules due to its high aquatic

toxicity and potential for bioaccumulation [1].
The compound is obsolete and its regulatory status is "Not approved" under EC Regulation

1107/2009 [1].

Information Limitations and Further Research

This guide is constrained by the information available in the Pesticide Properties DataBase (PPDB) [1]. As

an obsolete compound, detailed primary literature and specific experimental protocols for its synthesis and
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testing are not readily accessible through current search results.

For further investigation, you may consider:

Historical Patent Search: Exploring historical patents from the original manufacturer (Ciba-Geigy)
may yield more detailed synthesis protocols [1].

Legacy Regulatory Documents: Searching archives of regulatory agencies like the US EPA for
older registration documents could provide additional toxicological and environmental study details.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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